N-(4-chlorobenzyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]propanamide
• InChI: InChI=1S/C21H24ClN5O2/c1-12-13(2)24-21(25-20(12)29)27-15(4)18(14(3)26-27)9-10-19(28)23-11-16-5-7-17(22)8-6-16/h5-8H,9-11H2,1-4H3,(H,23,28)(H,24,25,29)
• InChI Key: CWKZJDHWWASQTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)NCC3=CC=C(C=C3)Cl)C)C
• Molecular Formula: C21H24ClN5O2
• Molecular Weight: 413.9 g/mol

Description

N-(4-chlorobenzyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C21H24ClN5O2 and its molecular weight is 413.91. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorobenzyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorobenzyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Insecticidal and Antibacterial Potential

Research demonstrates that compounds like N-(4-chlorobenzyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide have been synthesized and evaluated for their insecticidal and antibacterial properties. These compounds exhibit potential against Pseudococcidae insects and selected microorganisms, indicating their applicability in pest control and antibacterial treatments (Deohate & Palaspagar, 2020).

Anticancer Properties

Several studies have synthesized derivatives of this compound for potential anticancer applications. These derivatives have been tested on various cancer cell lines, including HCT-116 and MCF-7, showing promising results in inhibiting cancer cell growth (Abdellatif et al., 2014), (Rahmouni et al., 2016).

Herbicidal Activity

Compounds with structural similarities to N-(4-chlorobenzyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide have been shown to possess herbicidal activity. These compounds are effective against certain plant species, indicating their potential use in agriculture for weed control (Liu & Shi, 2014).

Antimicrobial Effects

Some derivatives of this compound have been found to exhibit antimicrobial effects. These compounds have been tested against various bacterial strains, showing moderate to good antimicrobial activity, which could be beneficial in developing new antibacterial drugs (Asiri & Khan, 2010).

Applications in Chemical Synthesis

The compound and its derivatives have been used in various chemical syntheses, demonstrating their utility in the production of new heterocyclic compounds with potential pharmaceutical applications. This includes the synthesis of pyrazoles, pyrimidines, and other heterocyclic structures with diverse biological activities (Abdallah, 2007).